Cas no 1805441-83-1 (2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805441-83-1
• MF: C₉H₄BrF₂N₃
• MW: 272.04896736145
• CID: 4859220
• Update Time: 2025-07-24

2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H4BrF2N3/c10-8-7(9(11)12)5(4-14)3-6(15-8)1-2-13/h3,9H,1H2
• InChI Key： WCYPDTXZJIXSDM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(C#N)=CC(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.9
• Topological Polar Surface Area: 60.5

Additional information on 2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile

Introduction to 2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805441-83-1)

2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile, identified by its CAS number 1805441-83-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, including its bromo, cyano, and difluoromethyl substituents, contribute to its unique chemical properties and potential applications in drug discovery.

The bromo group at the 2-position and the cyano group at the 4-position introduce electrophilic centers that make the molecule a valuable intermediate in organic synthesis. The presence of a difluoromethyl group at the 3-position enhances the metabolic stability and lipophilicity of the compound, which are critical factors in the design of bioactive molecules. Additionally, the acetonitrile moiety at the 6-position provides a polar functional group that can influence solubility and interactions with biological targets.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their ability to modulate various biological pathways. For instance, studies have demonstrated that pyridine-based compounds can interact with enzymes and receptors involved in inflammation, cancer, and neurological disorders. The specific arrangement of substituents in 2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile makes it a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have utilized similar scaffolds to develop novel inhibitors and agonists targeting specific therapeutic pathways. For example, recent studies have shown that pyridine derivatives with bromo and cyano groups can be used to synthesize small-molecule probes that interact with protein kinases, which are key players in signal transduction pathways associated with various diseases.

The difluoromethyl group is particularly noteworthy due to its ability to improve pharmacokinetic properties such as bioavailability and resistance to metabolic degradation. This feature has been exploited in the development of next-generation drugs where optimizing these properties is essential for clinical efficacy. The incorporation of this moiety into 2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile suggests that it could serve as a precursor for compounds designed to address these challenges.

Furthermore, the acetonitrile group at the 6-position can be modified through various chemical transformations to introduce additional functional groups or linkages, expanding its utility in medicinal chemistry. This flexibility makes it an attractive scaffold for combinatorial chemistry approaches, where libraries of related compounds can be generated to screen for biological activity.

Recent advances in computational chemistry have also enhanced the understanding of how structural features influence biological activity. Molecular modeling studies have been employed to predict how 2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile interacts with potential targets such as enzymes and receptors. These simulations have provided insights into optimal binding orientations and have guided the design of analogs with improved potency and selectivity.

The agrochemical industry has also shown interest in pyridine derivatives due to their potential as intermediates in the synthesis of pesticides and herbicides. The structural motifs present in this compound make it a candidate for developing novel agrochemicals that target specific pests while minimizing environmental impact. Such innovations are crucial for sustainable agriculture, where reducing chemical usage without compromising crop protection is a priority.

In conclusion, 2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805441-83-1) represents a versatile intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromo, cyano, difluoromethyl, and acetonitrile groups, make it a valuable scaffold for synthesizing bioactive molecules. Ongoing research continues to uncover new applications for this compound, underscoring its importance as a building block in modern chemical synthesis.